Cas no 50428-03-0 (DL-Propargylglycine)

• Product Name: DL-Propargylglycine
• CAS No: 50428-03-0
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD00056728
• CID: 1005780
• PubChem ID: 95575
• Update Time: 2025-04-20

DL-Propargylglycine Chemical and Physical Properties

Names and Identifiers

• 2-Aminopent-4-ynoic acid
• H-DL-Pra-OH
• 4-Pentynoic acid, 2-amino-
• D,L-2-amino-4-pentynoic acid
• DL-PROPARGYL-GLY-OH
• (±)-2-AMINO-4-PENTYNOIC ACID
• 2-AMINO-4-PENTYNOIC ACID
• DL-2-Propynylglycine
• DL-PROPARGYLGLYCINE
• NSC-21940
• AKOS022185126
• AS-18031
• 2-Aminopent-4-ynoicacid
• BDBM367671
• s10337
• NSC21940
• EN300-108370
• 50428-03-0
• 2-amino-4-pentynoic acid, monohydrochloride
• D,L-Propargylglycine
• (R)-alpha-Propargylglycine
• DL-Propargylglycine;(+/-)-2-Amino-4-pentynoic acid
• A835369
• MFCD00056728
• DL-Propargylglycine, cystathionine gamma-lyase inhibitor
• PROPARGYLGLYCINE, DL-
• US10227314, Compound 2-aminopent-4-ynoic acid
• Q27278205
• Propargyl glycine
• 2-propargylglycine
• SCHEMBL40887
• AKOS000195110
• CS-W020864
• H-Propargyl-DL-Gly-OH;(RS)-2-Amino-4-pentynoic acid
• UNII-FU67PLJ48R
• SY139497
• AC-9946
• F8881-1986
• (+-)-2-Amino-4-pentynoic acid
• 2-azanylpent-4-ynoic acid
• 64165-64-6
• BCP11742
• CHEMBL4795578
• A923869
• DL-Propargylglycine (hydrochloride)
• 4-Pentynoic acid, 2-amino-, (+-)-
• NSC 21940
• AB89124
• h-propargyl-d-glycine
• DTXSID301033465
• 4-PENTYNOIC ACID, 2-AMINO-, (+/-)-
• FU67PLJ48R
• HY-W040124
• J-300359
• Propargylglycine (R,S)
• 2-Propynylglycine
• AB88461
• 2-Amino-pent-4-ynoic acid
• DA-52607
• DL-Propargylglycine

• MDL： MFCD00056728
• Inchi： 1S/C5H7NO2/c1-2-3-4(6)5(7)8/h1,4H,3,6H2,(H,7,8)
• InChI Key： DGYHPLMPMRKMPD-UHFFFAOYSA-N
• SMILES： OC(C(CC#C)N)=O

Computed Properties

• Exact Mass: 113.04800
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• XLogP3: -2.8

Experimental Properties

• Density: 1.15
• Melting Point: 212-224°C
• Boiling Point: 273.5 °C at 760 mmHg
• Flash Point: 119.2 °C
• PSA: 63.32000
• LogP: 0.12190
• Specific Rotation: 0.10° (c=1, H2O)

DL-Propargylglycine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives